(3α,5β)-Pregnane-3,20,21-triol
(3α,5β)-Pregnane-3,20,21-triol
Brand Name:
Vulcanchem
CAS No.:
2041-77-2
VCID:
VC0120483
InChI:
InChI=1S/C21H36O3/c1-20-9-7-14(23)11-13(20)3-4-15-16-5-6-18(19(24)12-22)21(16,2)10-8-17(15)20/h13-19,22-24H,3-12H2,1-2H3/t13-,14-,15+,16+,17+,18-,19?,20+,21+/m1/s1
SMILES:
CC12CCC(CC1CCC3C2CCC4(C3CCC4C(CO)O)C)O
Molecular Formula:
C21H36O3
Molecular Weight:
336.516
(3α,5β)-Pregnane-3,20,21-triol
CAS No.: 2041-77-2
Reference Standards
VCID: VC0120483
Molecular Formula: C21H36O3
Molecular Weight: 336.516
| CAS No. | 2041-77-2 |
|---|---|
| Product Name | (3α,5β)-Pregnane-3,20,21-triol |
| Molecular Formula | C21H36O3 |
| Molecular Weight | 336.516 |
| IUPAC Name | 1-[(3R,5R,8R,9S,10S,13S,14S,17S)-3-hydroxy-10,13-dimethyl-2,3,4,5,6,7,8,9,11,12,14,15,16,17-tetradecahydro-1H-cyclopenta[a]phenanthren-17-yl]ethane-1,2-diol |
| Standard InChI | InChI=1S/C21H36O3/c1-20-9-7-14(23)11-13(20)3-4-15-16-5-6-18(19(24)12-22)21(16,2)10-8-17(15)20/h13-19,22-24H,3-12H2,1-2H3/t13-,14-,15+,16+,17+,18-,19?,20+,21+/m1/s1 |
| Standard InChIKey | KTOAERDTKFSYSF-JSRFKHAPSA-N |
| SMILES | CC12CCC(CC1CCC3C2CCC4(C3CCC4C(CO)O)C)O |
| Synonyms | 5β-Pregnane-3α,20,21-triol; 3α,20,21-Trihydroxy-5β-pregnane |
| PubChem Compound | 131699248 |
| Last Modified | Nov 11 2021 |
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